Cas no 757173-85-6 (methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate)

• Product Name: methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate
• CAS No: 757173-85-6
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5653517
• PubChem ID: 100937045
• Update Time: 2025-06-09

methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28277775
• 757173-85-6
• methyl (2S)-2-amino-6-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoate
• SCHEMBL22878134
• methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate

• Inchi： 1S/C11H20N2O4/c1-3-8-17-11(15)13-7-5-4-6-9(12)10(14)16-2/h3,9H,1,4-8,12H2,2H3,(H,13,15)/t9-/m0/s1
• InChI Key： OMPJXICGCNTIHR-VIFPVBQESA-N
• SMILES： O(C)C([C@H](CCCCNC(=O)OCC=C)N)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate

Comprehensive Overview of Methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate (CAS No. 757173-85-6)

Methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate (CAS No. 757173-85-6) is a specialized chiral compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This ester derivative features a unique prop-2-en-1-yloxy carbonylamino group, which enhances its reactivity in conjugation reactions and makes it a valuable intermediate for drug development. Its (2S)-2-amino configuration ensures stereoselectivity, a critical factor in modern asymmetric synthesis and enzyme inhibition studies.

Recent trends in bioconjugation and targeted drug delivery have amplified interest in compounds like methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate. Researchers are exploring its potential in PROTACs (Proteolysis-Targeting Chimeras), a breakthrough technology for degrading disease-causing proteins. Its allyloxycarbonyl (Alloc) protecting group also aligns with green chemistry initiatives, as it can be removed under mild conditions, reducing environmental impact.

The compound’s structural versatility answers frequent search queries such as "chiral amino acid derivatives for peptide coupling" and "allyl-protected amino esters in solid-phase synthesis." Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates. Furthermore, its compatibility with click chemistry platforms makes it a hotspot for biocompatible material design.

In the context of personalized medicine, CAS No. 757173-85-6 is gaining traction for modular drug scaffolds. Its hexanoate backbone allows lipophilicity tuning, addressing FAQs like "how to improve drug membrane permeability." Patent filings reveal its use in kinase inhibitor formulations, underscoring its role in oncology and inflammation therapeutics. Storage under inert conditions ensures stability, a key concern for high-value synthetic intermediates.

From an industrial perspective, scalable synthesis routes for methyl (2S)-2-amino-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoate are optimized for cost-efficiency, responding to market demands for low-cost chiral building blocks. Its safety profile, documented in SDS sheets, complies with global regulatory standards, making it a reliable choice for contract manufacturing organizations (CMOs). Collaborative studies with AI-driven molecular modeling tools further validate its utility in fragment-based drug discovery.

In summary, CAS No. 757173-85-6 exemplifies innovation at the intersection of organic chemistry and biopharmaceuticals. Its multifaceted applications—from peptide therapeutics to smart materials—position it as a compound of enduring relevance in scientific and industrial communities.